![molecular formula C8H7N3O2 B6166270 5-aminopyrazolo[1,5-a]pyridine-2-carboxylic acid CAS No. 1558271-70-7](/img/no-structure.png)
5-aminopyrazolo[1,5-a]pyridine-2-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of pyrazolo[1,5-a]pyridine derivatives often involves the use of 5(4)-aminopyrazoles as effective reagents . For instance, a green synthesis of pyrazolo[3,4-b]quinolinones was designed using bioproduct pyridine-2-carboxylic acid (P2CA) as a green and efficient catalyst . The multi-component reaction of aldehydes, 1,3-cyclodiones, and 5-amino-1-phenyl-pyrazoles regioselectively produced pyrazolo[3,4-b]quinolinones in excellent yield .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-aminopyrazolo[1,5-a]pyridine-2-carboxylic acid involves the reaction of 2-cyanopyrazine with hydrazine hydrate to form 5-aminopyrazole-4-carboxylic acid, which is then reacted with 2-chloronicotinic acid to form the target compound.", "Starting Materials": [ "2-cyanopyrazine", "hydrazine hydrate", "2-chloronicotinic acid" ], "Reaction": [ "Step 1: React 2-cyanopyrazine with hydrazine hydrate in ethanol at reflux temperature to form 5-aminopyrazole-4-carboxylic acid.", "Step 2: Isolate and purify 5-aminopyrazole-4-carboxylic acid.", "Step 3: React 5-aminopyrazole-4-carboxylic acid with 2-chloronicotinic acid in the presence of triethylamine and DMF at 100°C for 24 hours to form 5-aminopyrazolo[1,5-a]pyridine-2-carboxylic acid.", "Step 4: Isolate and purify the target compound." ] } | |
CAS RN |
1558271-70-7 |
Molecular Formula |
C8H7N3O2 |
Molecular Weight |
177.2 |
Purity |
95 |
Origin of Product |
United States |
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